Cas no 147011-40-3 (Cyclopropanecarboxamide,1-(2-methyl-1,3-dioxolan-2-yl)-N-(phenylmethyl)-)
Cyclopropanecarboxamide,1-(2-methyl-1,3-dioxolan-2-yl)-N-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopropanecarboxamide,1-(2-methyl-1,3-dioxolan-2-yl)-N-(phenylmethyl)-
- CS-15799
- starbld0000719
- DB-418532
- AKOS037651062
- 147011-40-3
- D72042
- CS-0045680
- DTXSID801153428
- XFA01140
- N-Benzyl-1-(2-methyl-1,3-dioxolan-2-yl)cyclopropane-1-carboxamide
- 1-(2-Methyl-1,3-dioxolan-2-yl)-N-(phenylmethyl)cyclopropanecarboxamide
-
- Inchi: 1S/C15H19NO3/c1-14(18-9-10-19-14)15(7-8-15)13(17)16-11-12-5-3-2-4-6-12/h2-6H,7-11H2,1H3,(H,16,17)
- InChI Key: OIAAZGWSYZACAI-UHFFFAOYSA-N
- SMILES: O1CCOC1(C)C1(C(NCC2C=CC=CC=2)=O)CC1
Computed Properties
- Exact Mass: 261.13657
- Monoisotopic Mass: 261.13649347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 339
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 47.6Ų
Experimental Properties
- PSA: 47.56
Cyclopropanecarboxamide,1-(2-methyl-1,3-dioxolan-2-yl)-N-(phenylmethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1256747-100mg |
Cyclopropanecarboxamide,1-(2-methyl-1,3-dioxolan-2-yl)-N-(phenylmethyl)- |
147011-40-3 | 97% | 100mg |
$200 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1256747-250mg |
Cyclopropanecarboxamide,1-(2-methyl-1,3-dioxolan-2-yl)-N-(phenylmethyl)- |
147011-40-3 | 97% | 250mg |
$305 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1256747-1g |
Cyclopropanecarboxamide,1-(2-methyl-1,3-dioxolan-2-yl)-N-(phenylmethyl)- |
147011-40-3 | 97% | 1g |
$655 | 2024-06-06 | |
| Chemenu | CM534838-100mg |
N-Benzyl-1-(2-methyl-1,3-dioxolan-2-yl)cyclopropane-1-carboxamide |
147011-40-3 | 97% | 100mg |
$177 | 2023-02-17 | |
| Chemenu | CM534838-250mg |
N-Benzyl-1-(2-methyl-1,3-dioxolan-2-yl)cyclopropane-1-carboxamide |
147011-40-3 | 97% | 250mg |
$294 | 2023-02-17 | |
| Chemenu | CM534838-1g |
N-Benzyl-1-(2-methyl-1,3-dioxolan-2-yl)cyclopropane-1-carboxamide |
147011-40-3 | 97% | 1g |
$646 | 2023-02-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1116320-100mg |
N-Benzyl-1-(2-methyl-1,3-dioxolan-2-yl)cyclopropane-1-carboxamide |
147011-40-3 | 97% | 100mg |
¥1722 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1116320-250mg |
N-Benzyl-1-(2-methyl-1,3-dioxolan-2-yl)cyclopropane-1-carboxamide |
147011-40-3 | 97% | 250mg |
¥2866 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1116320-1g |
N-Benzyl-1-(2-methyl-1,3-dioxolan-2-yl)cyclopropane-1-carboxamide |
147011-40-3 | 97% | 1g |
¥5040 | 2023-04-15 | |
| eNovation Chemicals LLC | Y1256747-250mg |
Cyclopropanecarboxamide,1-(2-methyl-1,3-dioxolan-2-yl)-N-(phenylmethyl)- |
147011-40-3 | 97% | 250mg |
$305 | 2025-02-18 |
Cyclopropanecarboxamide,1-(2-methyl-1,3-dioxolan-2-yl)-N-(phenylmethyl)- Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on Cyclopropanecarboxamide,1-(2-methyl-1,3-dioxolan-2-yl)-N-(phenylmethyl)-
Research Briefing on Cyclopropanecarboxamide,1-(2-methyl-1,3-dioxolan-2-yl)-N-(phenylmethyl)- (CAS: 147011-40-3)
The compound Cyclopropanecarboxamide,1-(2-methyl-1,3-dioxolan-2-yl)-N-(phenylmethyl)- (CAS: 147011-40-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.
Recent studies have highlighted the compound's role as a key intermediate in the synthesis of more complex molecules with pharmacological activity. The presence of both cyclopropane and dioxolane rings in its structure provides a rigid framework that can be exploited for the design of novel bioactive compounds. Researchers have employed advanced synthetic techniques, including asymmetric catalysis and green chemistry approaches, to optimize the production of this compound with high yield and enantiomeric purity.
In terms of biological activity, preliminary in vitro studies suggest that derivatives of 147011-40-3 exhibit promising inhibitory effects on specific enzyme targets involved in inflammatory pathways. Molecular docking simulations have revealed that the compound's unique three-dimensional structure allows it to fit snugly into the active sites of these enzymes, potentially explaining its observed bioactivity. These findings position 147011-40-3 as a valuable scaffold for the development of new anti-inflammatory agents.
Pharmacokinetic studies of related compounds have shown favorable absorption and distribution profiles, though further research is needed to fully characterize the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 147011-40-3 specifically. Current investigations are focusing on structural modifications to improve metabolic stability while maintaining the desired biological activity.
The safety profile of 147011-40-3 is currently under evaluation through comprehensive toxicological studies. Early results indicate that the compound shows good selectivity between target and off-target effects, suggesting a potentially wide therapeutic window. However, researchers emphasize the need for more extensive in vivo studies to confirm these preliminary observations.
From an industrial perspective, several pharmaceutical companies have included 147011-40-3 in their drug discovery pipelines, particularly for applications in autoimmune diseases and certain types of cancer. The compound's synthetic accessibility and structural versatility make it an attractive starting point for medicinal chemistry optimization programs.
Future research directions include exploring the compound's potential in combination therapies, investigating its effects on additional biological targets, and developing more efficient synthetic routes for large-scale production. The growing body of research on 147011-40-3 underscores its importance as a promising chemical entity in drug discovery and development.
147011-40-3 (Cyclopropanecarboxamide,1-(2-methyl-1,3-dioxolan-2-yl)-N-(phenylmethyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)